Cas no 18593-45-8 (2,5,6-trimethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2,5,6-trimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 18593-45-8
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• MDL: MFCD00457518
• CID: 2921854
• PubChem ID: 857577
• Update Time: 2025-05-21

2,5,6-trimethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,5,6-trimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 2,5,6-trimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• MLS000057984
• SCHEMBL16298727
• TAA59345
• 809-167-1
• G22003
• EN300-16317
• CS-0235854
• SMR000063027
• 18593-45-8
• AKOS001058649
• 2,5,6-trimethyl-3H,4H-thieno(2,3-d)pyrimidin-4-one
• SCHEMBL12102045
• MFCD00457518
• HMS2377E13
• 2,5,6-Trimethyl-3H-thieno[2,3-d]pyrimidin-4-one
• CHEMBL1505668
• Z55164932
• 2,5,6-Trimethylthieno[2,3-d]pyrimidin-4(3H)-one

• MDL： MFCD00457518
• Inchi： 1S/C9H10N2OS/c1-4-5(2)13-9-7(4)8(12)10-6(3)11-9/h1-3H3,(H,10,11,12)
• InChI Key： ONHXPYXOJCRCBR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(NC(C)=NC1=2)=O

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2,5,6-trimethyl-3H,4H-thieno2,3-dpyrimidin-4-one

2,5,6-TriMethyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One: A Comprehensive Overview

2,5,6-TriMethyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One, also known by its CAS number CAS No. 18593-45-8, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds and exhibits a complex structure that combines both pyrimidine and thiophene moieties. The integration of these structural elements contributes to its distinctive chemical properties and reactivity.

The molecular formula of 2,5,6-TriMethyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One is C₁₁H₁₀N₂S. Its molecular weight is approximately 198.7 g/mol. The compound features a thienopyrimidine ring system with three methyl groups attached at positions 2, 5, and 6. This substitution pattern plays a crucial role in determining the compound's physical and chemical properties. The presence of sulfur in the thiophene ring introduces additional electronic effects that influence its reactivity and stability.

Recent studies have highlighted the potential of CAS No. 18593-45-8 in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain enzymes involved in inflammation pathways.

In addition to its pharmacological applications, 2,5,6-TriMethyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for use in catalysis and sensor applications. A recent investigation published in Angewandte Chemie reported that this compound can serve as a ligand for transition metal catalysts in organic synthesis reactions.

The synthesis of CAS No. 18593-45-8 involves a multi-step process that typically begins with the preparation of the thienopyrimidine core. Various methods have been reported in the literature for constructing this framework, including cyclization reactions and coupling techniques. One efficient approach involves the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions to form the thienopyrimidine ring system.

The stability and reactivity of 2,5,6-TriMethyl-3H,4H-Thieno[2,3-D]Pyrimidin-4-One are influenced by its electronic structure and substituent effects. The methyl groups at positions 2, 5, and 6 provide steric protection to the molecule while also contributing to its hydrophobicity. This property is advantageous in certain applications where lipophilicity is desired.

In terms of spectroscopic analysis, this compound exhibits characteristic absorption bands in UV-vis spectra due to its conjugated system. NMR spectroscopy has been instrumental in confirming the structure and purity of the compound during synthesis and characterization processes.

The environmental impact of CAS No. 18593-45-8 has also been a topic of interest among researchers. Studies have shown that it has low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, 2,5,6-TriMethyl-3H,4H-Thieno[2